(R)-7-iodo-6-methoxy-4-((1-(pyridin-2-yl)ethyl)amino)quinoline-3-carboxamide
Description
(R)-7-Iodo-6-methoxy-4-((1-(pyridin-2-yl)ethyl)amino)quinoline-3-carboxamide is a quinoline-based carboxamide derivative characterized by a 7-iodo substituent, a 6-methoxy group, and a chiral (R)-configured 1-(pyridin-2-yl)ethylamino side chain. Its molecular weight is 448.26 g/mol, and it is reported with a purity of 98% . The compound has been discontinued commercially, though its structural analogs remain under investigation for applications in medicinal chemistry, particularly as kinase inhibitors .
The pyridin-2-yl ethylamino side chain may contribute to target selectivity and solubility.
Properties
Molecular Formula |
C18H17IN4O2 |
|---|---|
Molecular Weight |
448.3 g/mol |
IUPAC Name |
7-iodo-6-methoxy-4-[[(1R)-1-pyridin-2-ylethyl]amino]quinoline-3-carboxamide |
InChI |
InChI=1S/C18H17IN4O2/c1-10(14-5-3-4-6-21-14)23-17-11-7-16(25-2)13(19)8-15(11)22-9-12(17)18(20)24/h3-10H,1-2H3,(H2,20,24)(H,22,23)/t10-/m1/s1 |
InChI Key |
OONTZPYTFXAYID-SNVBAGLBSA-N |
Isomeric SMILES |
C[C@H](C1=CC=CC=N1)NC2=C(C=NC3=CC(=C(C=C32)OC)I)C(=O)N |
Canonical SMILES |
CC(C1=CC=CC=N1)NC2=C(C=NC3=CC(=C(C=C32)OC)I)C(=O)N |
Origin of Product |
United States |
Biological Activity
(R)-7-iodo-6-methoxy-4-((1-(pyridin-2-yl)ethyl)amino)quinoline-3-carboxamide is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews the synthesis, biological activities, and relevant case studies associated with this compound, drawing from various research findings.
The molecular formula of (R)-7-iodo-6-methoxy-4-((1-(pyridin-2-yl)ethyl)amino)quinoline-3-carboxamide is , with a molecular weight of approximately 446.2 g/mol. The compound features a quinoline core, which is known for its diverse biological activities, including anticancer and antimicrobial properties.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 446.2 g/mol |
| Purity | Typically >95% |
Synthesis
The synthesis of (R)-7-iodo-6-methoxy-4-((1-(pyridin-2-yl)ethyl)amino)quinoline-3-carboxamide involves several steps, including the introduction of the iodine and methoxy groups onto the quinoline structure and the formation of the carboxamide linkage with the pyridine derivative. Detailed synthetic routes can be found in specialized chemical literature, where methods such as NMR and MS spectroscopy are employed to confirm the structure and purity of the synthesized compound.
Anticancer Activity
Research indicates that compounds similar to (R)-7-iodo-6-methoxy derivatives exhibit significant antiproliferative effects against various cancer cell lines. For example, studies have shown that quinoline derivatives can inhibit the growth of leukemia and solid tumor cells, with IC50 values often ranging from 0.6 to over 100 μM depending on the specific compound and cell line tested .
Antimicrobial Properties
Quinoline-based compounds are also recognized for their antimicrobial activity. They have been tested against multiple bacterial strains, including MRSA and Candida albicans, showing promising results in inhibiting growth at low concentrations . The mechanism often involves interference with bacterial DNA gyrase or topoisomerase IV, which are critical for bacterial replication.
The proposed mechanisms for the biological activity of (R)-7-iodo-6-methoxy derivatives include:
- Inhibition of Enzymatic Activity : Many quinolines act as inhibitors of key enzymes involved in cell proliferation and survival.
- Induction of Apoptosis : Some studies suggest that these compounds can trigger apoptotic pathways in cancer cells.
- Cell Cycle Arrest : They may cause cell cycle arrest at various phases, particularly G1 or G2/M phases.
Case Studies
Several studies have documented the biological activity of related compounds:
- Study on Anticancer Activity : A comparative study evaluated various quinoline derivatives against different cancer cell lines, noting that modifications at specific positions significantly affected their potency .
- Antimicrobial Efficacy : Research demonstrated that certain quinoline derivatives displayed low minimum inhibitory concentrations (MICs) against resistant strains like MRSA, highlighting their potential as novel antimicrobial agents .
- Immunological Effects : Some derivatives have been investigated for their immunosuppressive properties, suggesting potential applications in autoimmune diseases .
Comparison with Similar Compounds
Structural and Functional Data Table
Key Research Findings
- However, the iodo group may reduce metabolic stability due to susceptibility to dehalogenation .
- Role of Side Chains: Pyridin-2-yl ethylamino groups enhance kinase selectivity, while bulkier substituents (e.g., tetrahydro-2H-pyran-4-yl) improve oral bioavailability .
- Synthetic Challenges: The discontinued status of the iodo analog may reflect difficulties in large-scale synthesis or purification, as noted in CymitQuimica’s product listings .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
